Cas no 55115-11-2 (1H-Pyrazole-5-carboxylic acid, 3-methyl-1-phenyl-, methyl ester)
55115-11-2 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 3-methyl-1-phenyl-, methyl ester
CAS No:55115-11-2
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD31652818
CID:352804
PubChem ID:12595217
Update Time:2025-09-21
1H-Pyrazole-5-carboxylic acid, 3-methyl-1-phenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-phenyl-, methyl ester
- methyl 5-methyl-2-phenylpyrazole-3-carboxylate
- AKOS037646398
- 55115-11-2
- Methyl 3-methyl-1-phenyl-1H-pyrazole-5-carboxylate
- AS-68586
- CS-0062106
- DTXSID30503791
- W18372
-
- MDL: MFCD31652818
- Inchi: 1S/C12H12N2O2/c1-9-8-11(12(15)16-2)14(13-9)10-6-4-3-5-7-10/h3-8H,1-2H3
- InChI Key: XQKCOSKXSLTXPE-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC(C)=NN1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 216.08996
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
1H-Pyrazole-5-carboxylic acid, 3-methyl-1-phenyl-, methyl ester Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D774630-1g |
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| A2B Chem LLC | AX11979-100mg |
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| A2B Chem LLC | AX11979-250mg |
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1H-Pyrazole-5-carboxylic acid, 3-methyl-1-phenyl-, methyl ester Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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